Cas no 83338-48-1 (2-(2,4-dichlorophenyl)-1-(1H-imidazol-1-yl)-3-[(tetrahydrofuran-2-ylmethyl)amino]propan-2-ol)

• Product name: 2-(2,4-dichlorophenyl)-1-(1H-imidazol-1-yl)-3-[(tetrahydrofuran-2-ylmethyl)amino]propan-2-ol
• CAS No: 83338-48-1
• MF: C₁₇H₂₁N₃O₂Cl₂
• MW: 370.27354
• CID: 1808045
• PubChem ID: 3068307

2-(2,4-dichlorophenyl)-1-(1H-imidazol-1-yl)-3-[(tetrahydrofuran-2-ylmethyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenyl)-1-(1H-imidazol-1-yl)-3-[(tetrahydrofuran-2-ylmethyl)amino]propan-2-ol
• 2-(2,4-dichlorophenyl)-1-imidazol-1-yl-3-(oxolan-2-ylmethylamino)propan-2-ol
• 2-(2,4-Dichlorophenyl)-1-(1H-imidazol-1-yl)-3-{[(oxolan-2-yl)methyl]amino}propan-2-ol
• 2-(2,4-Dichlorophenyl)-1-(imidazol-1-yl)-3-tetrahydrofurfurylamino-2-propanol
• 1H-Imidazole-1-ethanol, alpha-(2,4-dichlorophenyl)-alpha-((((tetrahydro-2-furanyl)methyl)amino)methyl)-
• 83338-48-1
• DTXSID601003328

• Inchi： InChI=1S/C17H21Cl2N3O2/c18-13-3-4-15(16(19)8-13)17(23,11-22-6-5-20-12-22)10-21-9-14-2-1-7-24-14/h3-6,8,12,14,21,23H,1-2,7,9-11H2
• InChI Key： XPBZOXRJAMOCEF-UHFFFAOYSA-N
• SMILES： C1CC(OC1)CNCC(CN2C=CN=C2)(C3=C(C=C(C=C3)Cl)Cl)O

Computed Properties

• Exact Mass: 369.101
• Monoisotopic Mass: 369.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3Ų